4-(Bromomethyl)-2H-1-benzopyran-2-one

• IUPAC Name: 4-(bromomethyl)chromen-2-one
• InChI: InChI=1S/C10H7BrO2/c11-6-7-5-10(12)13-9-4-2-1-3-8(7)9/h1-5H,6H2
• InChI Key: JFDNDAIFYLKIBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=O)O2)CBr
• Molecular Formula: C10H7BrO2
• DSSTOX Substance ID: DTXSID10513398
• Molecular Weight: 239.06 g/mol
• CAS No.: 82156-55-6

Description

4-(Bromomethyl)-2H-1-benzopyran-2-one is a chemical compound belonging to the class of benzopyran derivatives. Benzopyrans, also known as coumarins, are a group of organic compounds with a wide range of biological activities and applications. The bromomethyl group attached to the benzopyran structure enhances its reactivity, making it a valuable intermediate in various chemical syntheses.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Bromomethyl)-2H-1-benzopyran-2-one typically involves the bromination of a suitable precursor. One common method is the Pechmann cyclization of phenols with ethyl 4-bromoacetoacetate using sulfuric acid as a cyclizing agent . The reaction conditions usually involve heating the mixture to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the preparation of this compound can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This allows for better control over the reaction parameters and improves the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Bromomethyl)-2H-1-benzopyran-2-one undergoes various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups or to modify the existing ones.

Reduction Reactions: Reduction of the bromomethyl group can lead to the formation of methyl derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide or potassium thiocyanate, often carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed in aprotic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of functionalized benzopyran derivatives, while oxidation and reduction reactions modify the existing functional groups.

Scientific Research Applications

4-(Bromomethyl)-2H-1-benzopyran-2-one has a wide range of applications in scientific research, including:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibition and as a probe for investigating biological pathways.

Industry: The compound is used in the production of dyes, fragrances, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(Bromomethyl)-2H-1-benzopyran-2-one involves its interaction with specific molecular targets. The bromomethyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modification of their activity . This interaction can affect various biological pathways and processes, making the compound useful in drug development and biochemical research.

Comparison with Similar Compounds

Similar Compounds

4-(Chloromethyl)-2H-1-benzopyran-2-one: Similar in structure but with a chloromethyl group instead of a bromomethyl group.

4-(Methyl)-2H-1-benzopyran-2-one: Lacks the halogen substituent, resulting in different reactivity and applications.

4-(Hydroxymethyl)-2H-1-benzopyran-2-one: Contains a hydroxymethyl group, which alters its chemical properties and biological activity.

Uniqueness

4-(Bromomethyl)-2H-1-benzopyran-2-one is unique due to the presence of the bromomethyl group, which enhances its reactivity and allows for a wide range of chemical modifications. This makes it a versatile intermediate in organic synthesis and a valuable tool in scientific research.